Cas no 1001159-02-9 (METHYL 2-(3,4-DIFLUOROPHENYL)-2-HYDROXYACETATE)
1001159-02-9 structure
Product Name:METHYL 2-(3,4-DIFLUOROPHENYL)-2-HYDROXYACETATE
CAS No:1001159-02-9
MF:C9H8F2O3
MW:202.154829978943
CID:4558582
PubChem ID:62213765
Update Time:2024-03-01
METHYL 2-(3,4-DIFLUOROPHENYL)-2-HYDROXYACETATE Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 3,4-difluoro-α-hydroxy-, methyl ester
- METHYL 2-(3,4-DIFLUOROPHENYL)-2-HYDROXYACETATE
-
- Inchi： 1S/C9H8F2O3/c1-14-9(13)8(12)5-2-3-6(10)7(11)4-5/h2-4,8,12H,1H3
- InChI Key： FSNBVAIULMGGMB-UHFFFAOYSA-N
- SMILES： C(C1C=CC(F)=C(F)C=1)(O)C(=O)OC
Computed Properties
- Exact Mass: 202.04415g/mol
- Monoisotopic Mass: 202.04415g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 202.15g/mol
- XLogP3: 1.4
- Topological Polar Surface Area: 46.5Ų
METHYL 2-(3,4-DIFLUOROPHENYL)-2-HYDROXYACETATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01012388-1g |
Methyl 2-(3,4-difluorophenyl)-2-hydroxyacetate |
1001159-02-9 | 95% | 1g |
￥5274.0 | 2023-04-06 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01012388-5g |
Methyl 2-(3,4-difluorophenyl)-2-hydroxyacetate |
1001159-02-9 | 95% | 5g |
￥10239.0 | 2023-04-06 | |
| Enamine | EN300-1704240-0.05g |
methyl 2-(3,4-difluorophenyl)-2-hydroxyacetate |
1001159-02-9 | 92% | 0.05g |
$166.0 | 2023-09-20 | |
| Enamine | EN300-1704240-0.1g |
methyl 2-(3,4-difluorophenyl)-2-hydroxyacetate |
1001159-02-9 | 92% | 0.1g |
$248.0 | 2023-09-20 | |
| Enamine | EN300-1704240-0.25g |
methyl 2-(3,4-difluorophenyl)-2-hydroxyacetate |
1001159-02-9 | 92% | 0.25g |
$353.0 | 2023-09-20 | |
| Enamine | EN300-1704240-0.5g |
methyl 2-(3,4-difluorophenyl)-2-hydroxyacetate |
1001159-02-9 | 92% | 0.5g |
$557.0 | 2023-09-20 | |
| Enamine | EN300-1704240-1.0g |
methyl 2-(3,4-difluorophenyl)-2-hydroxyacetate |
1001159-02-9 | 95% | 1g |
$714.0 | 2023-06-04 | |
| Enamine | EN300-1704240-2.5g |
methyl 2-(3,4-difluorophenyl)-2-hydroxyacetate |
1001159-02-9 | 92% | 2.5g |
$1399.0 | 2023-09-20 | |
| Enamine | EN300-1704240-5.0g |
methyl 2-(3,4-difluorophenyl)-2-hydroxyacetate |
1001159-02-9 | 95% | 5g |
$2070.0 | 2023-06-04 | |
| Enamine | EN300-1704240-10.0g |
methyl 2-(3,4-difluorophenyl)-2-hydroxyacetate |
1001159-02-9 | 95% | 10g |
$3069.0 | 2023-06-04 |
METHYL 2-(3,4-DIFLUOROPHENYL)-2-HYDROXYACETATE Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
1001159-02-9 (METHYL 2-(3,4-DIFLUOROPHENYL)-2-HYDROXYACETATE) Related Products
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